![molecular formula C11H15NO2 B6244232 N-[(oxolan-2-yl)methyl]-N-(prop-2-yn-1-yl)prop-2-enamide CAS No. 2411274-45-6](/img/new.no-structure.jpg)
N-[(oxolan-2-yl)methyl]-N-(prop-2-yn-1-yl)prop-2-enamide
Overview
Description
N-[(oxolan-2-yl)methyl]-N-(prop-2-yn-1-yl)prop-2-enamide is a chemical compound with a unique structure that includes an oxolane ring, a propynyl group, and a propenamide moiety
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-[(oxolan-2-yl)methyl]-N-(prop-2-yn-1-yl)prop-2-enamide typically involves the reaction of oxolane derivatives with propargylamine and propenamide under controlled conditions. The reaction may require catalysts and specific solvents to achieve high yields and purity. For instance, visible-light-induced oxidative formylation has been used in similar compounds .
Industrial Production Methods
Industrial production methods for this compound would likely involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. This may include continuous flow reactors and automated systems to maintain consistent quality and yield.
Chemical Reactions Analysis
Types of Reactions
N-[(oxolan-2-yl)methyl]-N-(prop-2-yn-1-yl)prop-2-enamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form different products.
Reduction: Reduction reactions can modify the functional groups present in the compound.
Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like molecular oxygen, reducing agents such as hydrogen gas, and various catalysts to facilitate the reactions. Conditions such as temperature, pressure, and solvent choice are crucial for the success of these reactions .
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidative formylation can yield formamides, while reduction may produce different amine derivatives .
Scientific Research Applications
N-[(oxolan-2-yl)methyl]-N-(prop-2-yn-1-yl)prop-2-enamide has several applications in scientific research:
Chemistry: Used as a building block for synthesizing more complex molecules.
Medicine: Investigated for its potential therapeutic properties.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of N-[(oxolan-2-yl)methyl]-N-(prop-2-yn-1-yl)prop-2-enamide involves its interaction with molecular targets through its functional groups. The oxolane ring and propynyl group can participate in various chemical interactions, influencing biological pathways and chemical reactions. The exact molecular targets and pathways depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
N-(2-oxolanylmethyl)-2-propyn-1-amine: Shares the oxolane and propynyl groups but differs in other functional groups.
N-methyl-N-(prop-2-yn-1-yl)aniline: Contains the propynyl group but lacks the oxolane ring.
Uniqueness
Properties
CAS No. |
2411274-45-6 |
|---|---|
Molecular Formula |
C11H15NO2 |
Molecular Weight |
193.2 |
Purity |
95 |
Origin of Product |
United States |
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